Cas no 65567-34-2 (S-(+)-N-Desmethyl Mephenytoin)

S-(+)-N-Desmethyl Mephenytoin structure
S-(+)-N-Desmethyl Mephenytoin structure
Product Name:S-(+)-N-Desmethyl Mephenytoin
CAS No:65567-34-2
MF:C11H12N2O2
MW:204.225182533264
CID:504558
PubChem ID:329827656
Update Time:2025-04-19

S-(+)-N-Desmethyl Mephenytoin Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,5-ethyl-5-phenyl-, (5S)-
    • S-()-N-Desmethyl Mephenytoin
    • S-(+)-N-Desmethyl Mephenytoin
    • S-(+)-N-DESMETHYLMEPHENTOIN
    • (+)-Nirvanol
    • (3S)-5-ETHOXY-3-HYDROXY-5-OXOPENTANOIC ACID
    • (5S)-(+)-ethylphenylhyd
    • (S)-3-hydroxyglutaric acid ethyl monoester
    • (S)-5-Aethyl-5-phenyl-imidazolidin-2,4-dion
    • (S)-5-ethoxy-3-hydroxy-5-oxopentanoic acid
    • (S)-5-ethyl-5-phenyl-2,4-imidazolidinedione
    • (S)-5-ethyl-5-phenyl-imidazolidine-2,4-dione
    • (S)-ethyl hydrogen-3-hydroxyglutarate
    • d-(S)-5-Ethyl-5-phenylhydantoin
    • ethyl (S)-3-hydroxyglutarate
    • S(+)-5-Ethyl-5-phenylhydantoin
    • (S)-(+)-5-Ethyl-5-phenyl-2,4-imidazolidinedione
    • (S)-(+)-5-Ethyl-5-phenylhydantoin
    • SCHEMBL4123231
    • O271Z1Q5G9
    • (+)-5-Ethyl-5-phenylhydantoin
    • (S)-Nirvanol
    • 65567-34-2
    • (S)-5-ethyl-5-phenylimidazolidine-2,4-dione
    • UNII-O271Z1Q5G9
    • d-Nirvanol
    • CHEBI:174015
    • S-Nirvanol
    • 5-Ethyl-5-phenylhydantoin, (+)-
    • (S)-5-PHENYL-5-ETHYLHYDANTOIN
    • S-(+)-5-Ethyl-5-phenylhydantoin
    • Hydantoin, 5-ethyl-5-phenyl-, (+)-
    • NS00116390
    • 2,4-Imidazolidinedione, 5-ethyl-5-phenyl-, (S)-
    • MFCD00272652
    • Q27285229
    • (S)-(+)-Nirvanol
    • S-(+)-Nirvanol
    • BRN 0085311
    • DTXSID301318015
    • (+)-5-PHENYL-5-ETHYLHYDANTOIN
    • S-(+)-N-Desmethylmephentoin ((S)-(+)-Nirvanol)
    • (5S)-5-ethyl-5-phenylimidazolidine-2,4-dione
    • NCGC00165928-01
    • CHEMBL1723471
    • MDL： MFCD00272652
    • Inchi： 1S/C11H12N2O2/c1-2-11(8-6-4-3-5-7-8)9(14)12-10(15)13-11/h3-7H,2H2,1H3,(H2,12,13,14,15)/t11-/m0/s1
    • InChI Key： UDTWZFJEMMUFLC-NSHDSACASA-N
    • SMILES： O=C1[C@@](C2C=CC=CC=2)(CC)NC(N1)=O

Computed Properties

  • Exact Mass: 204.09000
  • Monoisotopic Mass: 204.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Melting Point: 195-200°C
  • Solubility: DMF: soluble
  • PSA: 58.20000
  • LogP: 1.78890

S-(+)-N-Desmethyl Mephenytoin Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-37/39-36
  • RTECS：MU2452000
  • Hazardous Material Identification： Xn Xi
  • Risk Phrases：R22; R36/37/38; R20/21/22
  • Storage Condition：2-8°C

S-(+)-N-Desmethyl Mephenytoin Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

S-(+)-N-Desmethyl Mephenytoin Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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S-(+)-N-Desmethyl Mephenytoin Production Method

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